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An In-depth Technical Guide to Sodium Carbonate and Its Synonyms: Soda Ash, Washing

Soda, and Soda Crystals

Introduction: Nomenclature and Identification
Sodium carbonate (Na₂CO₃) is a fundamental inorganic compound widely utilized across

various scientific and industrial sectors.[1] It is a sodium salt of carbonic acid and is known by

several common names, which typically refer to its different hydrated forms or levels of purity.

[1] For researchers, scientists, and professionals in drug development, understanding the

distinctions between these forms is critical for application accuracy, experimental

reproducibility, and compliance with regulatory standards.

Soda Ash: This term almost always refers to the anhydrous form of sodium carbonate
(Na₂CO₃).[2][3] It is the most concentrated form and is a primary raw material in many

industrial processes, including the manufacturing of glass, chemicals, and detergents.[2][4] It

is also the form typically used as a primary standard in analytical chemistry due to its high

purity and stability.[5]

Washing Soda and Soda Crystals: These synonyms typically refer to sodium carbonate
decahydrate (Na₂CO₃·10H₂O).[2][6][7] This hydrated form contains ten molecules of water of

crystallization, making it a white, crystalline solid.[2][6] It is commonly used in cleaning

applications and as a water softener.[4][7] The presence of water in its structure makes it

less concentrated by weight compared to anhydrous soda ash.[2]
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Other hydrated forms include sodium carbonate monohydrate (Na₂CO₃·H₂O) and

heptahydrate (Na₂CO₃·7H₂O), though the decahydrate is the most common hydrated form

encountered.[6]

Table 1: Nomenclature and Chemical Formulae

Common
Name

Chemical
Name

Formula
Molar Mass (
g/mol )

Key
Characteristic
s

Soda Ash
Anhydrous
Sodium
Carbonate

Na₂CO₃ 105.99

White,
odorless,
hygroscopic
powder; most
concentrated
form.[8][9]

Washing Soda

Sodium

Carbonate

Decahydrate

Na₂CO₃·10H₂O 286.14

White, crystalline

solid; effloresces

in air.[6]

Soda Crystals

Sodium

Carbonate

Decahydrate

Na₂CO₃·10H₂O 286.14

Synonym for

Washing Soda.

[7]

| Thermonatrite | Sodium Carbonate Monohydrate | Na₂CO₃·H₂O | 124.00 | Crystalline form,

also known as crystal carbonate.[6] |

Physicochemical Properties
The utility of sodium carbonate in laboratory and pharmaceutical settings is dictated by its

physical and chemical properties. It is a moderately strong base and is soluble in water,

yielding alkaline solutions.[6][10]

Table 2: Physical Properties of Sodium Carbonate
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Property Anhydrous (Soda Ash)
Decahydrate (Washing
Soda)

Appearance
White, granular solid or
powder.[9]

White, transparent
crystalline solid.[2]

Odor Odorless.[9] Odorless.[6]

Melting Point
851-856 °C (decomposes).[8]

[11]
34 °C

Density 2.54 g/cm³.[11] 1.46 g/cm³

Solubility in Water 21.5 g/100 mL at 20 °C
21.5 g/100 mL (as Na₂CO₃) at

20 °C

| Hygroscopicity | Hygroscopic (absorbs moisture from the air).[11] | Efflorescent (loses water of

crystallization in dry air).[6] |

Table 3: Chemical Properties and Specifications

Parameter Value / Specification

pH of Aqueous Solutions
1% w/w: 11.37[11]5% w/w: 11.58[11]10%
w/w: 11.70[11]

Purity (Pharmaceutical Grade) ≥99.5% (Ph.Eur., USP, BP).[12]

Common Impurities

Water (< 1.5%), Sodium Chloride (< 0.5%),

Sulfate (< 0.1%), Calcium (< 0.1%), Iron (<

0.004%).[8]

| Decomposition Temperature | Begins to decompose above 400 °C, evolving CO₂.[8][11] |

Industrial Production: The Solvay Process
The Solvay process (or ammonia-soda process) is the primary industrial method for producing

sodium carbonate.[13][14] The process is valued for its efficiency and use of inexpensive,

readily available raw materials: salt brine (NaCl) and limestone (CaCO₃).[4][14]
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The core reaction involves the precipitation of sodium bicarbonate from an ammoniated brine

solution, which is then heated to yield sodium carbonate.[4][13]

Raw Materials
Core Process

Products & By-products

Salt Brine (NaCl) Brine PurificationLimestone (CaCO₃)

Lime Kiln

Heat

Ammonia (NH₃)
(Recycled)

Ammonia Absorber

Purified Brine

Carbonating Tower
(Solvay Tower)

Ammoniated Brine

Filtration

Forms NaHCO₃

precipitate

Calciner (Heater)

Solid NaHCO₃

Ammonia Recovery

NH₄Cl solution

Sodium Carbonate
(Na₂CO₃)

Heat (2NaHCO₃ →
Na₂CO₃ + H₂O + CO₂)

CO₂

Slaker

CaO

Ca(OH)₂

Recycled NH₃

Calcium Chloride (CaCl₂)
(By-product)
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Click to download full resolution via product page

Diagram of the Solvay process for sodium carbonate production.

Applications in Research and Drug Development
While sodium carbonate has broad industrial uses, it serves specific and critical roles for the

scientific community.

4.1 Role as a Base in Organic Synthesis Sodium carbonate is a moderately strong, non-

corrosive base, making it ideal for various applications in organic chemistry.[4][10]

Palladium-Catalyzed Reactions: It is frequently employed as the base of choice in reactions

like Suzuki and Heck couplings.[10][15]

Neutralizing Agent: It is used to neutralize acidic by-products formed during reactions, such

as alkylations, maintaining the desired pH for optimal reaction conditions.[10][15]

Extraction Work-ups: In liquid-liquid extractions, a saturated aqueous solution of sodium
carbonate is used to wash organic layers, removing acidic impurities.[10][16]

4.2 Use in Pharmaceutical Formulations The pharmaceutical industry utilizes high-purity

sodium carbonate (meeting USP, EP, or BP standards) primarily as an excipient.[12][17]

pH Modifier and Buffering Agent: It is used to adjust and maintain the pH of formulations,

which is crucial for drug stability and solubility.[4][17][18]

Stabilizer for Acid-Labile Drugs: For active pharmaceutical ingredients (APIs) that are

unstable in acidic environments (e.g., proton pump inhibitors like lansoprazole), sodium
carbonate creates a stable, alkaline microenvironment within the dosage form, protecting

the API from degradation in the stomach.[19]

API Synthesis: It can be used as a reagent in the synthesis of certain APIs.[17]
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Logical diagram of sodium carbonate as a stabilizer for acid-labile drugs.

4.3 Analytical Chemistry Applications

Primary Standard: Anhydrous sodium carbonate is an excellent primary standard for the

standardization of strong acids (e.g., HCl, H₂SO₄) in titrimetry due to its high purity, stability,

high molecular weight, and non-hygroscopic nature after proper drying.[5][15]

Buffer Preparation: It is a key component in the preparation of carbonate-bicarbonate

buffers, which are widely used in various biochemical and analytical procedures, including

protein transfer in Western blotting and ELISA assays, to maintain a stable alkaline pH.[20]

[21]
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Experimental Protocols
5.1 Protocol 1: Determination of Purity by Acid-Base Titration This protocol outlines the

determination of sodium carbonate purity via titration with a standardized hydrochloric acid

solution. The reaction proceeds in two stages, but for purity analysis, titration to the second

endpoint using an appropriate indicator is common.[22][23][24]

Materials:

Anhydrous Sodium Carbonate sample (dried at 110°C for 1 hour)[22]

0.2 N Standardized Hydrochloric Acid (HCl)

Methyl Orange indicator solution[22]

Deionized water (boiled to remove CO₂)[22]

250 mL conical flasks, 50 mL burette, analytical balance

Procedure:

Accurately weigh approximately 0.5 g of the dried sodium carbonate sample and record the

mass.[22]

Transfer the sample to a 250 mL conical flask and dissolve it in 50 mL of boiled, cooled

deionized water.[22]

Add 3 drops of methyl orange indicator to the solution. The solution will turn yellow.[22]

Fill the burette with the 0.2 N HCl solution and record the initial volume.

Titrate the sodium carbonate solution with HCl until the color just begins to change from

yellow to a perceptible red/orange.[22][24]

Heat the solution to a boil for 2-3 minutes to expel any dissolved CO₂. The color may revert

to yellow.[22]

Cool the flask to room temperature.
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Continue the titration dropwise until the first permanent reddish-orange color is observed.

Record the final burette volume.[22]

Calculate the purity using the following formula: Purity (%) = (V_HCl × N_HCl × 53.00 × 100)

/ (mass_sample × 1000) Where V_HCl is the volume of HCl in mL, N_HCl is the normality of

HCl, and 53.00 is the equivalent weight of Na₂CO₃.
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Experimental workflow for purity determination by titration.
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5.2 Protocol 2: Preparation of a Carbonate-Bicarbonate Buffer (0.1 M, pH 9.6) This buffer is

commonly used for coating antigens/antibodies in ELISA plates.[21]

Materials:

Sodium Carbonate, Anhydrous (Na₂CO₃)

Sodium Bicarbonate (NaHCO₃)

Deionized water

pH meter, magnetic stirrer, 1 L volumetric flask

Procedure:

Weigh 1.59 g of anhydrous sodium carbonate and 2.93 g of sodium bicarbonate.[21]

Add the salts to a beaker containing approximately 950 mL of deionized water.[21]

Stir the solution until all solids are completely dissolved.

Calibrate the pH meter and place the electrode in the solution.

Adjust the pH to 9.6 by slowly adding 1N HCl if the pH is too high, or 1N NaOH if too low.[21]

Once the target pH is reached and stable, transfer the solution to a 1 L volumetric flask.

Add deionized water to bring the final volume to the 1000 mL mark.

Stopper and invert the flask several times to ensure the solution is homogeneous. Store at

4°C.

Safety, Handling, and Storage
Sodium carbonate is a moderately strong base and requires appropriate safety precautions.

[10]

Hazards:
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Eye Contact: Causes serious eye irritation. Contact can lead to corneal injury or chemical

burns.[12][25]

Skin Contact: Prolonged or repeated contact may cause skin irritation, redness, or blistering.

[25][26]

Inhalation: Inhalation of dust can cause irritation to the respiratory tract, coughing, and

shortness of breath.[25]

Ingestion: While only slightly toxic, ingestion of large amounts can be corrosive to the

gastrointestinal tract, causing abdominal pain, vomiting, and diarrhea.[26]

Handling and Personal Protective Equipment (PPE):

Ventilation: Handle in a well-ventilated area to minimize dust inhalation.[9]

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.[9][26]

Skin Protection: Use impervious gloves (e.g., rubber, neoprene) and a lab coat or body-

covering clothes.[9][26]

Respiratory Protection: If dust levels are high, use a NIOSH-approved respirator for dusts.

[25][26]

Storage:

Store in a tightly closed container in a cool, dry, well-ventilated area.[25][26]

Keep away from moisture, as it is hygroscopic.[9][25]

Store separately from acids and incompatible materials like aluminum, with which it can

react.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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